Cas no 77897-92-8 (N-(4-Bromo-3-chloro-phenyl)-formamide)

• Product Name: N-(4-Bromo-3-chloro-phenyl)-formamide
• CAS No: 77897-92-8
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 3029920
• Update Time: 2025-06-13

N-(4-Bromo-3-chloro-phenyl)-formamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3-chloro-phenyl)-formamide

• Inchi： 1S/C7H5BrClNO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-4H,(H,10,11)
• InChI Key： LBWDMAXIFXQRGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C(Cl)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.7±0.0 g/cm3
• Boiling Point: 380.7±0.0 °C at 760 mmHg
• Flash Point: 184.0±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

N-(4-Bromo-3-chloro-phenyl)-formamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Bromo-3-chloro-phenyl)-formamide

Comprehensive Overview of N-(4-Bromo-3-chloro-phenyl)-formamide (CAS 77897-92-8): Properties, Applications, and Industry Insights

N-(4-Bromo-3-chloro-phenyl)-formamide (CAS 77897-92-8) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. With the increasing demand for halogenated aromatic compounds in research and industrial applications, this molecule has garnered significant attention due to its unique structural features, including a bromine and chlorine substitution pattern on the phenyl ring. Its formamide functional group further enhances reactivity, making it a versatile building block in cross-coupling reactions and heterocycle formation.

In recent years, the compound’s relevance has grown alongside advancements in green chemistry and sustainable synthesis. Researchers are actively exploring its potential in catalytic processes to minimize waste generation, aligning with global trends like ESG (Environmental, Social, and Governance) compliance. Questions such as "How to optimize the yield of N-(4-Bromo-3-chloro-phenyl)-formamide?" or "What are the alternatives to toxic solvents in its purification?" reflect the evolving priorities of chemists and manufacturers.

The physicochemical properties of CAS 77897-92-8 include a molecular weight of 234.47 g/mol and a melting point range of 120–125°C, as documented in technical literature. These characteristics make it suitable for controlled reactions in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Notably, its electron-withdrawing substituents (bromo and chloro groups) contribute to its efficacy in nucleophilic aromatic substitution (SNAr) reactions, a topic frequently searched in academic databases.

From an industrial perspective, N-(4-Bromo-3-chloro-phenyl)-formamide is often discussed in forums addressing supply chain resilience and raw material diversification. The compound’s synthesis typically involves formylation of 4-bromo-3-chloroaniline, a process scrutinized for cost-efficiency amid fluctuating prices of halogen precursors. Regulatory frameworks like REACH and FDA guidelines also influence its commercial production, emphasizing purity standards and traceability.

Emerging applications include its use in material science, where it serves as a precursor for conductive polymers and liquid crystals. This aligns with the surge in interest for organic electronics and flexible displays, as evidenced by patent filings and R&D investments. Additionally, its stability under acidic conditions makes it a candidate for high-throughput screening libraries, addressing the demand for novel bioactive molecules in precision medicine.

To address common queries like "Is CAS 77897-92-8 compatible with microwave-assisted synthesis?", studies confirm its adaptability to modern techniques, reducing reaction times by 60–70%. Such innovations resonate with labs prioritizing energy-efficient protocols. Furthermore, analytical methods like HPLC and LC-MS are routinely employed for quality control, ensuring compliance with ISO and GMP standards.

In summary, N-(4-Bromo-3-chloro-phenyl)-formamide exemplifies the intersection of traditional organic chemistry and cutting-edge industrial needs. Its multifaceted utility—from pharmaceutical intermediates to advanced materials—positions it as a critical component in the chemical value chain. As sustainability and efficiency dominate scientific discourse, this compound’s role is poised to expand, driven by innovation and regulatory alignment.